Cas no 20816-58-4 (adenosine 5'-phosphoroimidazolide)

adenosine 5'-phosphoroimidazolide Properties

Names and Identifiers

• adenosine 5'-phosphoroimidazolide
• Adenosine, 5'-(hydrogen 1H-imidazol-1-ylphosphonate)
• 9-{5-O-[Hydroxy(1H-imidazol-1-yl)phosphoryl]pentofuranosyl}-9H-purin-6-amine
• 20816-58-4
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-imidazol-1-ylphosphinic acid
• SCHEMBL12304452
• DTXSID00943064
• +Expand

• InChIKey： ZZVDSVGETAFWNA-QYVSTXNMSA-N
• Inchi： InChI=1S/C13H16N7O6P/c14-11-8-12(17-4-16-11)20(6-18-8)13-10(22)9(21)7(26-13)3-25-27(23,24)19-2-1-15-5-19/h1-2,4-7,9-10,13,21-22H,3H2,(H,23,24)(H2,14,16,17)/t7-,9-,10-,13-/m1/s1
• SMILES： C1=CN(C=N1)P(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O

Computed Properties

• Exact Mass: 397.09018
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 397.08996825g/mol
• Heavy Atom Count: 27
• Complexity: 589
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.9
• Topological Polar Surface Area: 184Ų

Experimental Properties

• PSA: 183.66